Cas no 116129-02-3 (cis-3-{[(tert-butoxy)carbonyl]amino}-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid)
Technical Introduction:
cis-3-{[(tert-Butoxy)carbonyl]amino}-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid is a cyclobutane-derived intermediate featuring both Boc-protected amine and ester functionalities. Its rigid cyclobutane scaffold enhances stereochemical control, making it valuable in the synthesis of constrained peptidomimetics and bioactive compounds. The tert-butoxycarbonyl (Boc) group offers orthogonal protection for amines, enabling selective deprotection under mild acidic conditions. The methoxycarbonyl and carboxylic acid moieties provide versatile handles for further derivatization, such as amidation or ester hydrolysis. This compound is particularly useful in medicinal chemistry for constructing conformationally restricted analogs with improved metabolic stability. Its well-defined stereochemistry ensures reproducibility in complex synthetic routes. Suitable for use in peptide modifications and small-molecule drug discovery.
116129-02-3 structure
Product Name:cis-3-{[(tert-butoxy)carbonyl]amino}-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid
CAS No:116129-02-3
MF:C12H19NO6
MW:273.28236413002
CID:4574333
PubChem ID:136575472
Update Time:2025-05-27
cis-3-{[(tert-butoxy)carbonyl]amino}-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- cis-3-{[(tert-butoxy)carbonyl]amino}-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid
- cis-3-{{tert-butoxy)carbonyl}-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid
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- Inchi: 1S/C12H19NO6/c1-11(2,3)19-10(17)13-12(9(16)18-4)5-7(6-12)8(14)15/h7H,5-6H2,1-4H3,(H,13,17)(H,14,15)/t7-,12-
- InChI Key: KPGHMDCUHKBWHJ-HCJPZQEFSA-N
- SMILES: [C@@H]1(C(O)=O)C[C@](NC(OC(C)(C)C)=O)(C(OC)=O)C1
cis-3-{[(tert-butoxy)carbonyl]amino}-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3815-100MG |
cis-3-{[(tert-butoxy)carbonyl]amino}-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid |
116129-02-3 | 95% | 100MG |
¥ 1,920.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3815-250MG |
cis-3-{[(tert-butoxy)carbonyl]amino}-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid |
116129-02-3 | 95% | 250MG |
¥ 3,075.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3815-500MG |
cis-3-{[(tert-butoxy)carbonyl]amino}-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid |
116129-02-3 | 95% | 500MG |
¥ 5,121.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3815-1G |
cis-3-{[(tert-butoxy)carbonyl]amino}-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid |
116129-02-3 | 95% | 1g |
¥ 7,682.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3815-5G |
cis-3-{[(tert-butoxy)carbonyl]amino}-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid |
116129-02-3 | 95% | 5g |
¥ 23,047.00 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00869765-1g |
Cis-3-{[(tert-butoxy)carbonyl]amino}-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid |
116129-02-3 | 98% | 1g |
¥10192.0 | 2023-04-05 | |
| Enamine | EN300-1724781-0.05g |
(1s,3s)-3-{[(tert-butoxy)carbonyl]amino}-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid |
116129-02-3 | 95% | 0.05g |
$249.0 | 2023-09-20 | |
| Enamine | EN300-1724781-0.1g |
(1s,3s)-3-{[(tert-butoxy)carbonyl]amino}-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid |
116129-02-3 | 95% | 0.1g |
$372.0 | 2023-09-20 | |
| Enamine | EN300-1724781-0.25g |
(1s,3s)-3-{[(tert-butoxy)carbonyl]amino}-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid |
116129-02-3 | 95% | 0.25g |
$530.0 | 2023-09-20 | |
| Enamine | EN300-1724781-0.5g |
(1s,3s)-3-{[(tert-butoxy)carbonyl]amino}-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid |
116129-02-3 | 95% | 0.5g |
$835.0 | 2023-09-20 |
cis-3-{[(tert-butoxy)carbonyl]amino}-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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